N'-Carbomethoxyanabasine
Description
N'-Carbomethoxyanabasine is a derivative of anabasine, a pyridine-piperidine alkaloid structurally related to nicotine. The compound features a carbomethoxy group (-O(CO)OCH₃) attached to the N' (secondary amine) position of the anabasine scaffold.
Properties
CAS No. |
56078-09-2 |
|---|---|
Molecular Formula |
C12H16N2O2 |
Molecular Weight |
220.27 g/mol |
IUPAC Name |
methyl (2S)-2-pyridin-3-ylpiperidine-1-carboxylate |
InChI |
InChI=1S/C12H16N2O2/c1-16-12(15)14-8-3-2-6-11(14)10-5-4-7-13-9-10/h4-5,7,9,11H,2-3,6,8H2,1H3/t11-/m0/s1 |
InChI Key |
AEINTQJDXLXKJS-NSHDSACASA-N |
SMILES |
COC(=O)N1CCCCC1C2=CN=CC=C2 |
Isomeric SMILES |
COC(=O)N1CCCC[C@H]1C2=CN=CC=C2 |
Canonical SMILES |
COC(=O)N1CCCCC1C2=CN=CC=C2 |
Synonyms |
N'-carbomethoxyanabasine |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Comparison with Nitroso Derivatives of Alkaloids
lists N'-Nitrosonornicotine (Entry 377) and N'-Nitrosonornicotine-1-N-Oxide (Entry 378), which are nitrosamine derivatives of nornicotine. Key differences include:
- Functional Group Reactivity: Nitroso (-N=O) groups are potent alkylating agents, contributing to carcinogenicity via DNA adduct formation.
- Toxicological Profile: Nitrosonornicotine derivatives are classified as Group 1 carcinogens (IARC) due to their association with oral and esophageal cancers. No carcinogenicity data are available for N'-Carbomethoxyanabasine, but the carbomethoxy group may confer metabolic stability, altering toxicity pathways .
Comparison with Carbamate/Cyano-Containing Compounds
describes 2-Cyano-N-[(methylamino)carbonyl]acetamide, a compound with a cyano (-CN) and carbamate-like group. Structural parallels include:
- Electron-Withdrawing Effects: The cyano group in 2-cyano-N-[(methylamino)carbonyl]acetamide strongly withdraws electrons, enhancing electrophilicity and reactivity.
- Metabolic Fate: Cyano groups are prone to hydrolysis or enzymatic conversion (e.g., via nitrilases). Carbomethoxy groups may undergo esterase-mediated hydrolysis, releasing methanol and carbamic acid derivatives. This could influence bioavailability and detoxification pathways .
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